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Abstract
This technical guide provides a comprehensive overview of cesium tribromide (CsBr₃),

focusing on its classification, crystal structure, synthesis, and fundamental properties. A key

question addressed is whether CsBr₃ adopts a perovskite structure. Through detailed analysis

of its crystallographic data and comparison with the defining characteristics of perovskite

materials, this document clarifies the structural nature of cesium tribromide. Experimental

protocols for its synthesis are detailed, and all relevant quantitative data are presented in

structured tables for clarity and comparative analysis.

Is Cesium Tribromide a Perovskite?
No, cesium tribromide (CsBr₃) is not a perovskite.

While the chemical formula of CsBr₃ might superficially suggest a perovskite structure of the

ABX₃ type, a closer examination of its ionic composition and crystal lattice reveals a different

arrangement. In a true perovskite such as cesium lead tribromide (CsPbBr₃), the 'A' and 'B'

sites are occupied by cations (Cs⁺ and Pb²⁺ respectively) and the 'X' site by a halide anion

(Br⁻). In contrast, cesium tribromide is an ionic compound composed of a cesium cation

(Cs⁺) and a tribromide anion ([Br₃]⁻).[1][2] The three bromine atoms are covalently bonded to

form a linear or near-linear triatomic anion.
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The crystal structure of cesium tribromide is orthorhombic, belonging to the Pnma space

group (No. 62).[3][4] This is fundamentally different from the archetypal cubic or distorted cubic

crystal structures characteristic of perovskite materials.

To illustrate the fundamental difference, a logical relationship diagram is provided below.

Structural Comparison: Perovskite vs. Cesium Tribromide

Quantitative Data
The following tables summarize the key quantitative data for cesium tribromide.

Table 1: General Properties of Cesium Tribromide

Property Value

Chemical Formula CsBr₃

Molar Mass 372.617 g/mol [1]

Appearance Orange solid / Dark red crystals[1]

Melting Point 38 °C (decomposes)[1]

Density 3.83 g/cm³[3]

Table 2: Crystallographic Data for Cesium Tribromide

Parameter Value Reference

Crystal System Orthorhombic [3][4]

Space Group Pnma (No. 62) [3][4]

Lattice Parameters
a = 6.64 Å, b = 9.68 Å, c =

10.06 Å
[3]

Unit Cell Volume 646.53 Å³ [3]

Experimental Protocols
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Detailed methodologies for the synthesis of cesium tribromide are outlined below.

This method involves the reaction of cesium bromide with excess bromine in a concentrated

aqueous solution.

Workflow Diagram:

Prepare concentrated aqueous solution of CsBr

Add excess liquid bromine (Br₂) to the solution

Allow the solution to cool and crystallize

Filter and collect the CsBr₃ crystals

Dry the crystals

Click to download full resolution via product page

Aqueous Synthesis Workflow for CsBr₃

Detailed Protocol:

Dissolve cesium bromide (CsBr) in a minimal amount of water to create a concentrated

solution.

In a well-ventilated fume hood, carefully add an excess of liquid bromine (Br₂) to the CsBr

solution. The solution will turn a deep reddish-brown.
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Allow the solution to stand at a cool temperature. Dark red crystals of cesium tribromide
will precipitate out of the solution.[1]

Separate the crystals from the solution by filtration.

Gently heat the crystals to drive off any excess bromine.[2]

This is a bromine-free method that generates bromine in situ.

Workflow Diagram:

Combine CsBr, CsBrO₃, and HBr in a reaction vessel

Seal the vessel and heat hydrothermally

Cool the vessel to allow for crystallization

Collect and wash the resulting CsBr₃ crystals

Click to download full resolution via product page

Hydrothermal Synthesis Workflow for CsBr₃

Detailed Protocol:

Combine stoichiometric amounts of cesium bromide (CsBr), cesium bromate (CsBrO₃),

and hydrobromic acid (HBr) in a hydrothermal reaction vessel.

The reaction generates bromine in situ.
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Seal the vessel and heat it under hydrothermal conditions (specific temperature and

pressure profiles may vary depending on the desired crystal size and yield).

After the reaction is complete, cool the vessel slowly to promote the crystallization of

CsBr₃.[1]

Collect the crystals, wash them with a suitable solvent to remove any unreacted starting

materials, and dry them.

Concluding Remarks
Cesium tribromide, with its Cs⁺[Br₃]⁻ ionic structure and orthorhombic crystal lattice, is

definitively not a perovskite. Its unique properties and reactivity, particularly as an oxidizing

agent, make it a compound of interest in inorganic synthesis. The provided experimental

protocols offer reliable methods for its preparation, enabling further research into its

characteristics and potential applications. This guide serves to clarify the structural

classification of CsBr₃ and provide a solid foundation of technical information for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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